3-ethoxy-4-{[(4-methylphenyl)methyl]amino}cyclobut-3-ene-1,2-dione

• IUPAC Name: 3-ethoxy-4-[(4-methylphenyl)methylamino]cyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C14H15NO3/c1-3-18-14-11(12(16)13(14)17)15-8-10-6-4-9(2)5-7-10/h4-7,15H,3,8H2,1-2H3
• InChI Key: YSHAANNFJQCIFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)C1=O)NCC2=CC=C(C=C2)C
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol

Description

The compound “3-ethoxy-4-{[(4-methylphenyl)methyl]amino}cyclobut-3-ene-1,2-dione” is a derivative of cyclobutenedione, which is a class of compounds known as squaramides. Squaramides are a special class of carboxylic acid amines considered as vinylogous amides. They have attracted the attention of many scientists due to their unique properties as a result of the chemical structure: the rigid and aromatic character of the ring, and the probability to form four strong hydrogen bonds: two hydrogen-bond acceptors and two hydrogen-bond donors.

Scientific Research Applications

Organic Synthesis

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Fluorescence Detection

. It’s possible that “3-ethoxy-4-{[(4-methylphenyl)methyl]amino}cyclobut-3-ene-1,2-dione” could have similar applications.

Crystal Formation

. This could potentially be an area of application for “3-ethoxy-4-{[(4-methylphenyl)methyl]amino}cyclobut-3-ene-1,2-dione”.

Synthesis of Polymeric Networks

. This could be another potential application.

Enantioselective Synthesis

. It’s possible that “3-ethoxy-4-{[(4-methylphenyl)methyl]amino}cyclobut-3-ene-1,2-dione” could be used in a similar way.

Reactions at the Benzylic Position

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some squaramide derivatives have been studied for their inhibitory activity against enzymes such as deoxyribonuclease I (DNase I) and xanthine oxidase (XO).

Future Directions

Future research on this compound could involve studying its synthesis, structure, reactivity, and potential applications. For example, it could be interesting to investigate its potential biological activity, given that some squaramide derivatives have shown inhibitory activity against certain enzymes.